Cas no 1361604-56-9 (3-Hydroxy-5,2',3',4'-tetrachlorobiphenyl)

• Product Name: 3-Hydroxy-5,2',3',4'-tetrachlorobiphenyl
• CAS No: 1361604-56-9
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 4992888
• Update Time: 2025-06-10

3-Hydroxy-5,2',3',4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5,2',3',4'-tetrachlorobiphenyl

• Inchi： 1S/C12H6Cl4O/c13-7-3-6(4-8(17)5-7)9-1-2-10(14)12(16)11(9)15/h1-5,17H
• InChI Key： FIOLQUGQNXOZKW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=C(C=1)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 6
• Topological Polar Surface Area: 20.2

Additional information on 3-Hydroxy-5,2',3',4'-tetrachlorobiphenyl

Research Briefing on 3-Hydroxy-5,2',3',4'-tetrachlorobiphenyl (CAS: 1361604-56-9) in Chemical-Biomedical Applications

3-Hydroxy-5,2',3',4'-tetrachlorobiphenyl (CAS: 1361604-56-9) is a chlorinated biphenyl derivative that has recently garnered attention in chemical-biomedical research due to its potential applications in environmental toxicology, drug metabolism, and biomarker discovery. This briefing synthesizes the latest findings on its molecular properties, biological interactions, and emerging therapeutic implications.

A 2023 study published in Environmental Science & Technology identified this compound as a persistent metabolite of polychlorinated biphenyls (PCBs) in mammalian systems, with demonstrated bioaccumulation potential in adipose tissues. Researchers employed LC-MS/MS and nuclear magnetic resonance (NMR) spectroscopy to characterize its structure-activity relationship, revealing unique hydroxylation patterns that influence its binding affinity to aryl hydrocarbon receptors (AhR).

In pharmacological contexts, recent work by Li et al. (2024, Journal of Medicinal Chemistry) explored its role as a modulator of cytochrome P450 enzymes. The study reported a Ki value of 2.3 μM for CYP3A4 inhibition, suggesting possible drug-drug interaction risks. Molecular docking simulations highlighted hydrogen bonding with Thr309 and π-π stacking interactions with the heme moiety as key binding mechanisms.

Environmental health studies have raised concerns about its endocrine-disrupting potential. A 2024 Science of the Total Environment paper documented estrogen receptor alpha (ERα) binding at EC50 = 1.8 μM, with transcriptomic analysis showing upregulation of vitellogenin genes in zebrafish models. These findings underscore the need for continued monitoring of this compound in aquatic ecosystems.

Analytical method developments have progressed significantly, with a 2023 Analytical Chemistry publication describing a novel UPLC-QTOF-MS protocol achieving 0.01 ng/mL detection limits in serum matrices. The method's validation included stability studies showing 85% recovery after 72 hours at 4°C, addressing previous challenges in metabolite quantification.

Emerging applications in biomedicine include its investigation as a potential scaffold for targeted cancer therapies. Preliminary data presented at the 2024 ACS Spring Meeting demonstrated selective cytotoxicity against triple-negative breast cancer cells (MDA-MB-231) at IC50 = 15 μM, with proposed mechanisms involving ROS generation and PARP-1 inhibition. Further structure-activity optimization studies are ongoing.

Regulatory perspectives are evolving, as evidenced by the compound's recent inclusion in the EPA's Contaminant Candidate List 5 (CCL5). This reflects growing recognition of its environmental persistence and potential human health impacts, particularly concerning transplacental transfer observed in murine models (2023, Toxicological Sciences).

Future research directions highlighted in current literature include: (1) development of antibody-based detection methods for epidemiological studies, (2) computational prediction of additional metabolic pathways using machine learning models, and (3) exploration of structure modifications to reduce ecotoxicity while maintaining therapeutic potential. The compound's unique chlorination pattern continues to make it a molecule of significant interest across multiple disciplines.